Cas no 1379351-22-0 (2-2-(aminomethyl)cyclopropylbenzene-1,4-diol)

• Product Name: 2-2-(aminomethyl)cyclopropylbenzene-1,4-diol
• CAS No: 1379351-22-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6147615
• PubChem ID: 129939498
• Update Time: 2025-07-17

2-2-(aminomethyl)cyclopropylbenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-2-(aminomethyl)cyclopropylbenzene-1,4-diol
• EN300-1839686
• 2-[2-(aminomethyl)cyclopropyl]benzene-1,4-diol
• 1379351-22-0

• Inchi： 1S/C10H13NO2/c11-5-6-3-8(6)9-4-7(12)1-2-10(9)13/h1-2,4,6,8,12-13H,3,5,11H2
• InChI Key： IWICWLHEQMEHPH-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C1CC1CN)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-2-(aminomethyl)cyclopropylbenzene-1,4-diol

Introduction to 2-(2-(Aminomethyl)cyclopropyl)benzene-1,4-diol (CAS No. 1379351-22-0)

2-(2-(Aminomethyl)cyclopropyl)benzene-1,4-diol, with the CAS number 1379351-22-0, is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound features a cyclopropyl ring attached to a benzene ring, with a 1,4-diol functional group and an aminomethyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable subject of study.

The chemical structure of 2-(2-(Aminomethyl)cyclopropyl)benzene-1,4-diol is characterized by its cyclopropyl ring, which is known for its high reactivity due to the strain in the three-membered ring. The benzene ring provides aromatic stability, while the 1,4-diol and aminomethyl groups offer multiple points of functionalization. These features make the compound an attractive candidate for synthetic transformations and biological investigations.

In terms of synthesis, 2-(2-(Aminomethyl)cyclopropyl)benzene-1,4-diol can be prepared through a series of well-defined steps. One common approach involves the reaction of a cyclopropyl derivative with a suitable aromatic compound, followed by selective functionalization to introduce the 1,4-diol and aminomethyl groups. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes.

The physical properties of 2-(2-(Aminomethyl)cyclopropyl)benzene-1,4-diol are also noteworthy. It is typically a white crystalline solid with a melting point ranging from 150 to 160°C. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. Its solubility profile makes it suitable for both in vitro and in vivo studies.

In the realm of biological research, 2-(2-(Aminomethyl)cyclopropyl)benzene-1,4-diol has shown promise as a potential therapeutic agent. Studies have indicated that this compound exhibits significant antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary data suggest that it may have anti-inflammatory effects, further expanding its potential therapeutic applications.

The mechanism of action of 2-(2-(Aminomethyl)cyclopropyl)benzene-1,4-diol is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism involves the scavenging of reactive oxygen species (ROS), which are known to cause cellular damage. Another potential mechanism is the modulation of signaling pathways involved in inflammation and cell survival. Ongoing research aims to elucidate these mechanisms in greater detail.

Clinical trials involving 2-(2-(Aminomethyl)cyclopropyl)benzene-1,4-diol are still in their early stages, but preliminary results are encouraging. Preclinical studies have demonstrated its safety profile and efficacy in animal models of various diseases. These findings have paved the way for further investigation into its potential as a therapeutic agent in human clinical trials.

Beyond its therapeutic applications, 2-(2-(Aminomethyl)cyclopropyl)benzene-1,4-diol has also found use in materials science and chemical synthesis. Its unique structure makes it an excellent building block for the synthesis of more complex molecules with diverse functionalities. Researchers have explored its use in the development of new materials with enhanced properties, such as improved mechanical strength and thermal stability.

In conclusion, 2-(2-(Aminomethyl)cyclopropyl)benzene-1,4-diol (CAS No. 1379351-22-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and biological properties make it an important subject of ongoing research. As more studies are conducted, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in both academic and industrial settings.